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Compound of Interest

Compound Name: Bromo-PEG5-alcohol

Cat. No.: B606400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bromo-PEG5-alcohol is a heterobifunctional polyethylene glycol (PEG) linker widely utilized in

the synthesis of complex molecules, including Proteolysis Targeting Chimeras (PROTACs). The

precise chemical structure, purity, and molecular weight distribution of this linker are critical for

the successful synthesis and efficacy of the final drug product. This document provides a

detailed overview of the analytical techniques and protocols for the comprehensive

characterization of Bromo-PEG5-alcohol.

Analytical Techniques Overview
A multi-faceted analytical approach is essential for the thorough characterization of Bromo-
PEG5-alcohol. The primary techniques employed are Nuclear Magnetic Resonance (NMR)

spectroscopy for structural elucidation and purity assessment, High-Performance Liquid

Chromatography (HPLC) for purity and impurity profiling, and Mass Spectrometry (MS) for

molecular weight verification. Gel Permeation Chromatography / Size-Exclusion

Chromatography (GPC/SEC) can also be used for determining the molecular weight

distribution.

Experimental Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy
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Objective: To confirm the chemical structure, determine the degree of polymerization, and

assess the purity of Bromo-PEG5-alcohol.

Protocol:

Sample Preparation: Dissolve 5-10 mg of Bromo-PEG5-alcohol in 0.75 mL of deuterated

dimethyl sulfoxide (DMSO-d6). The use of DMSO-d6 is crucial as it helps in resolving the

hydroxyl proton signal which can be broad and exchangeable in other solvents.[1][2]

Instrument: A 400 MHz or higher field NMR spectrometer.

Parameters:

Pulse Program: Standard proton (¹H) NMR sequence.

Number of Scans: 64 or more to ensure a good signal-to-noise ratio.[3]

Temperature: Room temperature.

Data Analysis:

Identify the characteristic peaks for the bromoethyl group, the ethylene glycol repeating

units, and the terminal alcohol group.

Integrate the peaks corresponding to the protons of the PEG backbone and the end-

groups to calculate the average number of ethylene glycol units and the molecular weight.

[4][5]

Expected ¹H NMR Chemical Shifts (in DMSO-d6):

~4.56 ppm: Triplet, 1H, terminal -CH₂OH

~3.7-3.8 ppm: Triplet, 2H, Br-CH₂-CH₂-O-

~3.4-3.6 ppm: Multiplet, PEG backbone (-O-CH₂-CH₂-O-)

~3.2-3.4 ppm: Multiplet, 2H, -CH₂-CH₂-OH
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High-Performance Liquid Chromatography (HPLC)
Objective: To determine the purity of Bromo-PEG5-alcohol and to identify and quantify any

impurities.

Protocol:

Sample Preparation: Prepare a 1 mg/mL solution of Bromo-PEG5-alcohol in the initial

mobile phase (e.g., a mixture of water and acetonitrile).

Instrumentation: An HPLC system equipped with a suitable detector. Since PEG lacks a

strong UV chromophore, an Evaporative Light Scattering Detector (ELSD) or a Refractive

Index (RI) detector is recommended.

Chromatographic Conditions:

Column: A reversed-phase C8 or C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

is suitable for separating short-chain PEG oligomers.

Mobile Phase A: Water

Mobile Phase B: Acetonitrile

Gradient: A linear gradient from 10% to 30% B over 12 minutes can be effective.

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detector (ELSD): Nebulizer temperature 50 °C, Evaporator temperature 70 °C, Gas flow

1.6 SLM.

Data Analysis:

Determine the area percentage of the main peak to assess the purity of the product.

Identify and quantify any impurity peaks.
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Mass Spectrometry (MS)
Objective: To confirm the molecular weight and molecular weight distribution of Bromo-PEG5-
alcohol. Both Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization

(MALDI) are suitable techniques.

Protocol (MALDI-TOF MS):

Sample Preparation:

Matrix Solution: Prepare a 20 mg/mL solution of α-cyano-4-hydroxycinnamic acid (CHCA)

or 2,5-dihydroxybenzoic acid (DHB) in a 50:50 mixture of acetonitrile and water with 0.1%

trifluoroacetic acid (TFA).

Cationizing Agent: Prepare a 2 mg/mL solution of sodium trifluoroacetate (NaTFA) in the

same solvent.

Analyte Solution: Prepare a 1 mg/mL solution of Bromo-PEG5-alcohol in the same

solvent.

Spotting: Mix the matrix, analyte, and cationizing agent solutions in a 5:1:1 (v/v/v) ratio and

spot 0.5-1 µL of the mixture onto the MALDI target plate. Allow the spot to dry completely.

Instrumentation: A MALDI-Time of Flight (TOF) mass spectrometer.

Parameters:

Ionization Mode: Positive ion reflector mode.

Laser Intensity: Optimize for best signal-to-noise ratio while avoiding fragmentation.

Data Analysis:

Identify the series of peaks corresponding to the sodium adducts of the Bromo-PEG5-
alcohol oligomers.

The mass difference between adjacent peaks should be approximately 44 Da,

corresponding to one ethylene glycol unit.
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Calculate the average molecular weight (Mn and Mw) and the polydispersity index (PDI =

Mw/Mn).

Data Presentation
Table 1: Summary of Analytical Characterization of Bromo-PEG5-alcohol

Parameter Technique Specification Result

Identity ¹H NMR Conforms to structure Conforms

Purity HPLC (ELSD) ≥ 95% 98.5%

Average Molecular

Weight (Mn)
MALDI-TOF MS 299 - 303 g/mol 301.17 g/mol

Polydispersity Index

(PDI)
MALDI-TOF MS ≤ 1.10 1.02

Appearance Visual
Colorless to pale

yellow liquid
Conforms

Table 2: ¹H NMR Spectral Data for Bromo-PEG5-alcohol (400 MHz, DMSO-d6)

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~4.56 Triplet 1H -CH₂OH

~3.75 Triplet 2H Br-CH₂-CH₂-O-

~3.55 Triplet 2H Br-CH₂-CH₂-O-

~3.4-3.6 Multiplet ~16H
-O-CH₂-CH₂-O- (PEG

backbone)

~3.35 Triplet 2H -CH₂-CH₂-OH

Mandatory Visualization
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Caption: Workflow for the synthesis and characterization of Bromo-PEG5-alcohol.
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Caption: Relationship between analytical techniques and characterized properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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